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Compound of Interest

Compound Name: 1-Docosanethiol

Cat. No.: B1347568 Get Quote

Disclaimer: The following information pertains to 1-Dodecanethiol (CAS No. 112-55-0), as

extensive searches for "1-Docosanethiol" did not yield a corresponding CAS number or safety

data. It is presumed that "1-Docosanethiol" was a typographical error.

This guide provides comprehensive safety and technical information for researchers, scientists,

and drug development professionals working with 1-Dodecanethiol.

Chemical Identification and Physical Properties
1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a colorless to

pale-yellow liquid with a characteristic mild, skunk-like odor.[1][2] It is immiscible with water but

miscible with various organic solvents.[3]
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Property Value Source

CAS Number 112-55-0 [1][4][5][6]

EC Number 203-984-1 [1][4]

Molecular Formula C12H26S [6][7]

Molecular Weight 202.40 g/mol [4][7]

Boiling Point 266-283 °C [4]

Melting Point -7 to -9 °C [8]

Density 0.845 g/mL at 25 °C [4]

Vapor Density 7 (vs air) [4]

Flash Point 128 °C (closed cup) [4]

Auto-ignition Temperature 230 °C [9]

Hazard Identification and Classification
1-Dodecanethiol is classified as a hazardous substance. The following table summarizes its

GHS classification.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B/1C

H314: Causes severe skin

burns and eye damage.[7][9]

[10]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[10]

Skin Sensitization 1/1A
H317: May cause an allergic

skin reaction.[4][5][9][10]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (respiratory system)

through prolonged or repeated

exposure.[10]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic life.

[9]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[4][5]

[7][9]

Signal Word: Danger[4][7][11]

Hazard Pictograms:

GHS05: Corrosion[7][9]

GHS07: Exclamation Mark[9]

GHS09: Environment[7][9]

Safety and Handling
Due to its hazardous nature, strict safety precautions must be observed when handling 1-

Dodecanethiol.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][7]
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Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to

prevent skin contact.[3][7] An apron may also be necessary.[3]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[9][12] If ventilation is inadequate or there is a risk of inhalation, an approved respirator

with an appropriate filter (e.g., type ABEK) should be worn.[4][7]

Work should be conducted in a well-ventilated area with local exhaust ventilation.[3][9]

An eyewash station and safety shower should be readily available.[2]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[9][11]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[7][11]

Do not eat, drink, or smoke in work areas.[9]

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stopped, provide artificial respiration. Seek immediate medical

attention.[7][13]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[7][13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[7][13]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7][13]

Fire and Explosion Hazard Data
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1-Dodecanethiol is a combustible liquid.[2]

Suitable Extinguishing Media: Use dry chemical, foam, carbon dioxide, or water spray.[7][12]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

Hazardous Combustion Products: Burning may produce toxic gases, including sulfur oxides

and carbon oxides.[11]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.[7]

Environmental Precautions: Prevent entry into drains and waterways.[9]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and place

it in a suitable container for disposal.[9]

Toxicological Information
Acute Toxicity: The oral LD50 in mice is 4225 mg/kg.[1] An oral LD50 in rabbits is reported as

>2000 mg/kg.[11]

Skin Corrosion/Irritation: Causes severe skin burns.[7][9]

Serious Eye Damage/Irritation: Causes serious eye damage.[9][10]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[9][10]

Experimental Protocols and Methodologies
Detailed experimental protocols for specific applications of 1-Dodecanethiol are not readily

available in general safety literature. The handling procedures outlined in this guide are based

on a synthesis of information from various safety data sheets. Researchers should develop

specific standard operating procedures (SOPs) for their experimental setups, incorporating the

safety information provided herein.
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-Dodecanethiol.

Safe Handling Workflow for 1-Dodecanethiol

Preparation

Handling & Experimentation

Post-Experiment

Emergency Response

Review SOP & SDS

Don PPE
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash)

Transfer Chemical
in Fume Hood

Conduct Experiment

Segregate Waste Spill Exposure Fire

Decontaminate Work Area

Remove & Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Dodecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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